Cas no 1804637-63-5 (Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804637-63-5
• MF: C₁₂H₁₃BrF₃NO₄
• MW: 372.135133504868
• CID: 4841278
• Update Time: 2025-11-03

Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13BrF3NO4/c1-3-20-10(18)5-8-11(21-12(14,15)16)7(6-13)4-9(17-8)19-2/h4H,3,5-6H2,1-2H3
• InChI Key： IXAHEYVZYYCJSW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(CC(=O)OCC)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804637-63-5)

Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1804637-63-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups: a bromomethyl group at position 4, a methoxy group at position 6, and a trifluoromethoxy group at position 3. The acetate ester functionality at position 2 further enhances its chemical versatility.

The synthesis of Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to explore novel routes for constructing such complex molecules, thereby opening new avenues for its large-scale production.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of the trifluoromethoxy group imparts unique electronic properties, making it an attractive candidate for modulating enzyme activity or targeting specific biological pathways. Recent studies have highlighted its ability to inhibit certain kinases, suggesting its potential as a lead compound in the development of anti-cancer therapies.

In addition to its medicinal applications, Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate has also been investigated for its role in materials science. Its bromomethyl group can serve as a reactive site for polymerization or cross-linking reactions, potentially leading to the development of novel polymeric materials with tailored properties. Researchers have explored its use in creating stimuli-responsive polymers, which could find applications in drug delivery systems or smart textiles.

The methoxy group present in the molecule contributes to its solubility in organic solvents, facilitating its use in various chemical reactions and formulations. Moreover, the combination of electron-donating and electron-withdrawing groups on the pyridine ring creates a unique electronic environment that can be exploited for sensing applications. Recent research has demonstrated its potential as a sensing material for detecting trace amounts of heavy metal ions in aqueous solutions.

From an environmental perspective, understanding the degradation pathways of Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis and mineralization, reducing its persistence in the environment.

In conclusion, Ethyl 4-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804637-63-5) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to push the boundaries of chemical innovation.